4'-Fluoro-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde

• IUPAC Name: 5-(4-fluorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H9FO2/c14-12-4-1-9(2-5-12)10-3-6-13(16)11(7-10)8-15/h1-8,16H
• InChI Key: LBEAOSHFAFGEBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)O)C=O)F
• Molecular Formula: C13H9FO2
• DSSTOX Substance ID: DTXSID30602399
• Molecular Weight: 216.21 g/mol
• CAS RN: 847754-82-9

Description

4’-Fluoro-4-hydroxy[1,1’-biphenyl]-3-carbaldehyde, also known as 4’-fluoro-1,1’-biphenyl-4-ol, 4-fluoro-4’-hydroxybiphenyl, 4-hydroxy-4’-fluorobiphenyl, and other synonyms, is a chemical compound with the molecular formula C12H9FO. It has a molecular weight of 188.201 g/mol.

Molecular Structure Analysis

The molecular structure of 4’-Fluoro-4-hydroxy[1,1’-biphenyl]-3-carbaldehyde can be analyzed based on its molecular formula C12H9FO. It consists of two benzene rings linked together with a fluorine atom attached to one of the carbon atoms and a hydroxyl group attached to another carbon atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4’-Fluoro-4-hydroxy[1,1’-biphenyl]-3-carbaldehyde include a density of 1.4±0.1 g/cm^3, boiling point of 402.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. It also has an enthalpy of vaporization of 68.9±3.0 kJ/mol and a flash point of 197.2±27.3 °C.

Scientific Research Applications

Fluorescence Probing

4'-Fluoro-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde has been applied in the development of novel fluorescent probes. For instance, a study by Chu et al. (2019) designed a probe, DBTC, through Suzuki coupling reaction for sensitive and selective detection of homocysteine, demonstrating its potential in researching effects in biological systems (Chu et al., 2019).

Synthesis and Biological Evaluation

The compound has also been involved in the synthesis of various novel compounds with potential biological applications. Ali et al. (2013) synthesized a series of 4-arylthiophene-2-carbaldehyde compounds, demonstrating significant antibacterial and other biological activities (Ali et al., 2013).

Fluorinated Pyrroles Synthesis

In the field of organic chemistry, this compound contributes to the synthesis of fluorinated pyrroles. Surmont et al. (2009) used a related method for the efficient preparation of various new 3-fluorinated pyrroles (Surmont et al., 2009).

Liquid Crystal Properties

Research by Brown et al. (1988) explored the liquid crystal behavior of compounds derived from similar halogeno-substituted azomethines, including those derived from halogeno-biphenyl-4-carbaldehyde, underscoring its relevance in material science (Brown et al., 1988).